molecular formula C7H15NO3 B8602589 2-(Dimethylamino)ethyl 2-hydroxypropanoate CAS No. 65907-02-0

2-(Dimethylamino)ethyl 2-hydroxypropanoate

Cat. No.: B8602589
CAS No.: 65907-02-0
M. Wt: 161.20 g/mol
InChI Key: SEKQOWNGRRZOFZ-UHFFFAOYSA-N
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Description

2-(Dimethylamino)ethyl 2-hydroxypropanoate is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

65907-02-0

Molecular Formula

C7H15NO3

Molecular Weight

161.20 g/mol

IUPAC Name

2-(dimethylamino)ethyl 2-hydroxypropanoate

InChI

InChI=1S/C7H15NO3/c1-6(9)7(10)11-5-4-8(2)3/h6,9H,4-5H2,1-3H3

InChI Key

SEKQOWNGRRZOFZ-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OCCN(C)C)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A dimethylethanolamine lactate was prepared by mixing 13.3 parts of dimethylethanolamine and 18.0 parts of lactic acid (85 percent solution in water). The mixture was held at 40° C. to 60° C. for a short time and there was then added 7.2 parts of isopropanol. The final composition comprised 75 percent solids and contained 7.1 percent water.
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Synthesis routes and methods II

Procedure details

The resin of this example was prepared in the presence of 5 percent water based on total solids, and had a water-to-amine nitrogen (of the amine acid salt) equivalency of 1.74:0.44. A dimethyl ethanolamine lactate was prepared by admixing 13.3 parts of dimethyl ethanolamine and 18.0 parts of lactic acid (85 percent solution in water). The mixture was held at 40°C. to 60°C. for a short time and there was then added 7.2 parts of isopropanol. The final composition consisted of 75 percent solids and contained 7.1 percent water.
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